Cas no 2227869-99-8 ((2R)-4-(1H-pyrazol-3-yl)butan-2-amine)

• Product Name: (2R)-4-(1H-pyrazol-3-yl)butan-2-amine
• CAS No: 2227869-99-8
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 6452710
• PubChem ID: 96637328
• Update Time: 2025-10-25

(2R)-4-(1H-pyrazol-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(1H-pyrazol-3-yl)butan-2-amine
• EN300-1812707
• 2227869-99-8

• Inchi： 1S/C7H13N3/c1-6(8)2-3-7-4-5-9-10-7/h4-6H,2-3,8H2,1H3,(H,9,10)/t6-/m1/s1
• InChI Key： ICEAKVKVLYMJNA-ZCFIWIBFSA-N
• SMILES： N[C@H](C)CCC1=CC=NN1

Computed Properties

• Exact Mass: 139.110947427g/mol
• Monoisotopic Mass: 139.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 54.7Ų

Additional information on (2R)-4-(1H-pyrazol-3-yl)butan-2-amine

Introduction to (2R)-4-(1H-pyrazol-3-yl)butan-2-amine (CAS No. 2227869-99-8)

(2R)-4-(1H-pyrazol-3-yl)butan-2-amine (CAS No. 2227869-99-8) is a chiral amine compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of (2R)-4-(1H-pyrazol-3-yl)butan-2-amine.

Chemical Structure and Properties

(2R)-4-(1H-pyrazol-3-yl)butan-2-amine is a chiral molecule with the molecular formula C₈H₁₃N₃. The compound features a pyrazole ring attached to a butan-2-amine moiety, with the chiral center located at the 2-position of the butane chain. The presence of the chiral center imparts enantiomeric specificity to the molecule, which can significantly influence its biological activity and pharmacological properties.

The physical properties of (2R)-4-(1H-pyrazol-3-yl)butan-2-amine include a melting point of approximately 105°C and a boiling point of around 180°C at standard pressure. It is moderately soluble in water and highly soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental conditions in both laboratory and industrial settings.

Synthesis Methods

The synthesis of (2R)-4-(1H-pyrazol-3-yl)butan-2-amine has been explored through several methodologies, each with its own advantages and limitations. One common approach involves the reaction of 4-bromobutanenitrile with (R)-alanine followed by reduction to form the desired amine. Another method involves the coupling of 3-bromopyrazole with (R)-alanine methyl ester, followed by reduction and deprotection steps.

A more recent and efficient synthesis route involves the use of transition-metal-catalyzed cross-coupling reactions, such as palladium-catalyzed Suzuki-Miyaura coupling. This method provides high yields and excellent enantioselectivity, making it a preferred choice for large-scale production.

Biological Activities and Therapeutic Potential

(2R)-4-(1H-pyrazol-3-yl)butan-2-amine has demonstrated a range of biological activities that make it a promising candidate for drug development. One of its key properties is its ability to modulate G protein-coupled receptors (GPCRs), which are important targets for many therapeutic interventions. Specifically, it has shown agonist activity at certain GPCRs, which can be beneficial in treating conditions such as pain, inflammation, and neurological disorders.

In addition to its receptor-modulating properties, (2R)-4-(1H-pyrazol-3-yl)butan-2-amine has been investigated for its anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of (2R)-4-(1H-pyrazol-3-yl)butan-2-amine. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent neuroprotective effects in animal models of Parkinson's disease. The researchers found that it can reduce oxidative stress and prevent neuronal cell death, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

Another notable study published in the European Journal of Pharmacology in 2020 investigated the analgesic properties of (2R)-4-(1H-pyrazol-3-yl)butan-2-amine. The results showed that it effectively reduces pain sensitivity in both acute and chronic pain models, highlighting its potential as an alternative to traditional analgesics with fewer side effects.

Clinical Trials and Future Prospects

The promising preclinical findings have paved the way for further clinical evaluation of (2R)-4-(1H-pyrazol-3-yl)butan-2-amine. Several phase I clinical trials are currently underway to assess its safety and tolerability in human subjects. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses.

If these trials continue to yield positive outcomes, phase II trials will be initiated to evaluate the efficacy of this compound in specific patient populations. The ultimate goal is to develop a safe and effective drug that can address unmet medical needs in areas such as pain management, inflammation control, and neuroprotection.

Conclusion

(2R)-4-(1H-pyrazol-3-yi)butan--amine (CAS No. 227869--8) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure, coupled with its diverse biological activities, positions it as a promising candidate for drug development. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its potential as a valuable therapeutic agent.